(3S,4R)-1-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propanoyl]-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-1-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propanoyl]-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C20H24N2O4/c1-12-6-4-5-7-15(12)17-10-22(11-18(17)20(24)25)19(23)9-8-16-13(2)21-26-14(16)3/h4-7,17-18H,8-11H2,1-3H3,(H,24,25)/t17-,18+/m0/s1
• InChI Key: DOIMNMRXLGTORE-ZWKOTPCHSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CN(CC2C(=O)O)C(=O)CCC3=C(ON=C3C)C
• Isomeric SMILES: CC1=CC=CC=C1[C@@H]2CN(C[C@H]2C(=O)O)C(=O)CCC3=C(ON=C3C)C
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

(3S,4R)-1-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propanoyl]-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C20H24N2O4 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
The exact mass of the compound (3S*,4R*)-1-[3-(3,5-dimethylisoxazol-4-yl)propanoyl]-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid is 356.17360725 g/mol and the complexity rating of the compound is 526. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Idiopathic Pulmonary Fibrosis Treatment : A study by Anderson et al. (2016) focused on the synthesis and determination of absolute configuration of a related compound as a potential therapeutic agent for Idiopathic Pulmonary Fibrosis. This compound has undergone Phase I clinical trials, highlighting its significance in medical research for treating pulmonary diseases (Anderson et al., 2016).

• Catalytic Reactions in Chemistry : Bacchi et al. (2005) conducted research on heterocyclic derivative syntheses using palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes. This study contributes to the understanding of complex catalytic processes in synthetic chemistry, which can be relevant to the development of pharmaceuticals and other chemical products (Bacchi et al., 2005).

• Anticancer Agents : Rostom et al. (2011) described the synthesis of new 3-cyano-1,4,6-trisubstituted-2(1H)-pyridinones with various pharmacophores, evaluating their in vitro anticancer activity. This research is vital for the ongoing search for effective anticancer agents, demonstrating the role of complex organic compounds in potential cancer treatments (Rostom et al., 2011).

• Integrin Inhibition for Pulmonary Fibrosis : Procopiou et al. (2018) discovered a nonpeptidic αvβ6 integrin inhibitor, which shows promise as a therapeutic agent for the treatment of idiopathic pulmonary fibrosis. The compound's high affinity and selectivity for αvβ6 integrin, along with its pharmacokinetic properties, make it an interesting subject of study in medicinal chemistry (Procopiou et al., 2018).

• Anticonvulsant and Antinociceptive Activity : Kamiński et al. (2016) explored new hybrid molecules derived from pyrrolidine diones for their potential anticonvulsant and antinociceptive activities. This study highlights the importance of pyrrolidine derivatives in the development of new drugs for epilepsy and pain management (Kamiński et al., 2016).

• Molecular Docking and Antimicrobial Activity : Flefel et al. (2018) conducted synthesis, molecular docking, and in vitro screening of novel pyridine and fused pyridine derivatives, including their antimicrobial and antioxidant activity. These findings contribute to the ongoing research for new antimicrobial agents (Flefel et al., 2018).